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Compound of Interest

Compound Name: N-benzyloctadecanamide

Cat. No.: B1649356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of N-
benzyloctadecanamide powder, a secondary metabolite found in Lepidium meyenii (Maca).[1]

[2] The information is curated for researchers, scientists, and professionals in drug

development who require a thorough understanding of this compound's physical characteristics

for handling, formulation, and experimental design.

Core Physical Properties
N-benzyloctadecanamide, also known as N-benzylstearamide, is a white solid powder at

room temperature.[1][3] Its fundamental physical characteristics are summarized in the table

below, providing a quick reference for laboratory use.
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Property Value Source

Molecular Formula C25H43NO [1][3][4]

Molecular Weight 373.61 g/mol [1]

CAS Number 5327-45-7 [1][3][4]

Appearance White solid/powder [1][3]

Relative Density 0.913 g/cm³ [1]

Melting Point

Data points to a publication by

Mod, Magne, et al., 1962 for N-

benzylstearamide. A similar

compound, N-

Benzylbenzamide, has a

melting point of 104-106 °C.

[5][6]

Boiling Point
Not explicitly found in the

search results.

Solubility

Slightly soluble to soluble in

DMSO. Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, and Acetone.

[1][7]

Experimental Protocols
Detailed methodologies for determining the key physical properties of N-
benzyloctadecanamide powder are outlined below. These protocols are based on standard

laboratory practices for powder characterization.

Determination of Melting Point
The melting point of N-benzyloctadecanamide powder can be determined using a capillary

melting point apparatus.

Methodology:
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Sample Preparation: A small amount of the dry N-benzyloctadecanamide powder is packed

into a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to

ensure accurate measurement.

Observation: The temperature at which the powder first begins to melt and the temperature

at which the entire sample becomes a clear liquid are recorded. This range represents the

melting point of the substance.

Determination of Solubility
The solubility of N-benzyloctadecanamide powder in various solvents can be determined

through systematic observation.

Methodology:

Solvent Selection: A range of solvents of varying polarities (e.g., water, ethanol, DMSO,

acetone, chloroform, dichloromethane) should be selected.

Sample Preparation: A known mass of N-benzyloctadecanamide powder (e.g., 1 mg) is

placed into a series of test tubes.

Solvent Addition: A measured volume of each solvent (e.g., 1 mL) is added to the respective

test tubes.

Mixing: The tubes are agitated, for instance by vortexing or sonication, to facilitate

dissolution. Gentle warming can be applied if necessary.

Observation: The solubility is determined by visual inspection. The solution is classified as

"soluble," "slightly soluble," or "insoluble" based on the clarity of the resulting mixture. For

quantitative analysis, the maximum mass of solute that can be dissolved in a given volume

of solvent can be determined by adding small, known quantities of the powder until

saturation is reached.
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Determination of Bulk Density
The bulk density of N-benzyloctadecanamide powder can be determined using a graduated

cylinder.

Methodology:

Sample Preparation: A known mass of the powder is carefully weighed.

Volume Measurement: The powder is gently poured into a graduated cylinder, and the initial

volume is recorded. Care should be taken to avoid compacting the powder.

Calculation: The bulk density is calculated by dividing the mass of the powder by the volume

it occupies in the graduated cylinder.

Tapped Density (Optional): To determine the tapped density, the graduated cylinder

containing the powder is mechanically tapped a specified number of times until the volume of

the powder no longer changes. The tapped density is then calculated by dividing the mass

by the final, compacted volume.

Visualizations
Experimental Workflow for Characterization of N-
benzyloctadecanamide
The following diagram illustrates a typical experimental workflow for the synthesis and

characterization of N-benzyloctadecanamide powder.
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A typical experimental workflow for the synthesis and characterization of N-
benzyloctadecanamide.

This guide provides a foundational understanding of the physical properties of N-
benzyloctadecanamide powder. For further, more specific applications, it is recommended

that researchers conduct their own analyses to confirm these properties under their specific

experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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